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Compound of Interest

Compound Name: AF 594 NHS ester

Cat. No.: B12364994 Get Quote

An in-depth examination of the properties, applications, and methodologies associated with

Alexa Fluor™ 594 NHS Ester for advanced biological research.

Alexa Fluor™ 594 NHS Ester is a bright, red-fluorescent dye widely utilized by researchers,

scientists, and drug development professionals for the fluorescent labeling of biomolecules.[1]

[2] Its high fluorescence quantum yield, photostability, and pH insensitivity make it an ideal

choice for a variety of applications, including fluorescence microscopy, flow cytometry, and

immunofluorescence.[1][2][3] This guide provides a comprehensive overview of its technical

specifications, labeling protocols, and key applications.

Core Properties and Specifications
AF 594 NHS (N-hydroxysuccinimidyl) ester is an amine-reactive dye that covalently couples to

primary amines on proteins, amine-modified oligonucleotides, and other biomolecules.[1][4]

This reaction forms a stable amide bond, ensuring a permanent fluorescent tag.[5] The dye is

water-soluble and maintains its fluorescent properties across a broad pH range (pH 4-10),

which is advantageous for experiments under diverse biological conditions.[1][6]

Several variants of AF 594 NHS ester and structurally similar dyes are available. The

quantitative data for some of the common forms are summarized below for easy comparison.
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Property
Alexa Fluor™
594 NHS Ester

AF594 NHS
ester, 5-isomer

5' Alexa Fluor®
594 (NHS
Ester)

MB 594 NHS
Ester

Molecular Weight

( g/mol )
819.8[1] 1022.23[7] 883.9[8] 941.01[9]

Excitation Max

(nm)
590[1] 590[2] 584[8] 605[9]

Emission Max

(nm)
617[1] 617[2] 616[8] 635[9]

Extinction

Coefficient

(cm⁻¹M⁻¹)

92,000[1] Not Specified 80,000[8] 110,000[9]

Reactive Group NHS Ester[1] NHS Ester[7] NHS Ester[8] NHS Ester[9]

Reactivity
Primary

Amines[1]

Primary

Amines[7]

Primary

Amines[8]

Primary

Amines[9]

Mechanism of Action and Applications
The core of AF 594's utility lies in its N-hydroxysuccinimidyl (NHS) ester functional group. This

group readily reacts with nucleophilic primary amines, commonly found on the lysine residues

of proteins and the N-terminus of polypeptides, to form a stable covalent amide bond. The

optimal pH for this reaction is between 8.3 and 8.5.[10][11]

This robust labeling chemistry enables a wide array of applications in biological research and

drug development:

Fluorescence Microscopy: Labeled antibodies and proteins allow for high-resolution imaging

of cellular structures and tissues.[2]

Flow Cytometry: Provides bright signals for the identification and quantification of specific

cell populations.[2]
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Immunofluorescence: Enables the specific detection and localization of antigens in cells and

tissues.[2]

Protein and Antibody Labeling: Used to track and quantify proteins and antibodies in various

assays and diagnostic tools.[2]

Experimental Protocol: Protein Labeling with AF 594
NHS Ester
This section details a general protocol for the covalent labeling of proteins, such as antibodies,

with AF 594 NHS ester. The protocol may require optimization for specific proteins and desired

degrees of labeling.[5][12]

Reagent Preparation
Protein Solution: Prepare a protein solution (e.g., IgG antibody) at a concentration of 2-10

mg/mL in an amine-free buffer.[1][4] A suitable buffer is 0.1 M sodium bicarbonate, pH 8.3-

8.5.[1][11] Buffers containing primary amines, such as Tris, should be avoided.

Dye Stock Solution: Immediately before use, dissolve the AF 594 NHS ester in high-quality,

anhydrous dimethylformamide (DMF) or dimethyl sulfoxide (DMSO) to a concentration of 10-

20 mM.[10][12] This solution should be used promptly as the reactivity of the NHS ester can

decrease with storage in solution.[12]

Conjugation Reaction
Molar Ratio: Determine the desired molar ratio of dye to protein. A common starting point is a

10:1 molar ratio of dye to protein, but this may need to be optimized to achieve the desired

degree of labeling (typically 4-6 dyes per protein).[12]

Reaction Incubation: Add the calculated volume of the dye stock solution to the protein

solution while gently vortexing.[12] Incubate the reaction for 1 hour at room temperature,

protected from light.[1][5]

Purification of the Conjugate
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Column Preparation: Prepare a size-exclusion chromatography column (e.g., a gel filtration

column) according to the manufacturer's instructions to separate the labeled protein from the

unreacted dye and byproducts.[4][5]

Separation: Apply the reaction mixture to the prepared column.[5]

Elution and Fraction Collection: Elute the conjugate using an appropriate buffer (e.g., PBS).

Collect fractions and monitor the separation of the labeled protein (which will be colored)

from the free dye.[5]

Concentration Measurement: Determine the protein concentration and the degree of labeling

for the purified conjugate fractions using spectrophotometry.[5]

Storage
Store the purified, labeled protein at 4°C for short-term use or at -20°C to -80°C for long-term

storage.[5] To avoid repeated freeze-thaw cycles, it is advisable to store the conjugate in

smaller aliquots.[5]

Visualizing the Workflow
The following diagrams illustrate the key processes involved in using AF 594 NHS Ester.
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Caption: Experimental workflow for protein labeling with AF 594 NHS Ester.
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Caption: Chemical relationship in the AF 594 NHS ester labeling reaction.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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